Cas no 918661-00-4 (3-(4-methyl-1-piperazinyl)-1,2-Benzenedicarbonitrile)

• Product Name: 3-(4-methyl-1-piperazinyl)-1,2-Benzenedicarbonitrile
• CAS No: 918661-00-4
• MF: C₁₃H₁₄N₄
• MW: 226.27706193924
• CID: 771830
• PubChem ID: 57797176
• Update Time: 2025-04-19

3-(4-methyl-1-piperazinyl)-1,2-Benzenedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1-piperazinyl)-1,2-Benzenedicarbonitrile
• 3-(4-methylpiperazin-1-yl)benzene-1,2-dicarbonitrile
• ZJUTYBNAXABPQL-UHFFFAOYSA-N
• 918661-00-4
• DTXSID60727923
• SCHEMBL1869179
• 3-(N-methylpiperazino)phthalonitrile

• Inchi： 1S/C13H14N4/c1-16-5-7-17(8-6-16)13-4-2-3-11(9-14)12(13)10-15/h2-4H,5-8H2,1H3
• InChI Key： ZJUTYBNAXABPQL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C#N)C=2C#N)CCN(C)CC1

Computed Properties

• Exact Mass: 226.121846464g/mol
• Monoisotopic Mass: 226.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.1Ų